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The pursuit of higher efficiency and stability in perovskite solar cells (PSCs) has led to
extensive exploration of various additives and precursor modifications. Among these, cadmium-
based compounds have emerged as promising candidates for enhancing photovoltaic
performance. This guide provides an objective comparison of perovskite solar cells fabricated
with different cadmium precursors—namely cadmium chloride (CdClz), cadmium iodide (CdlI2),
and cadmium acetate [Cd(OAc)z]—supported by experimental data.

Performance Comparison of Perovskite Solar Cells
with Different Cadmium Precursors

The introduction of cadmium precursors into perovskite solar cells has been shown to
significantly impact their performance metrics. The following tables summarize the quantitative
data from various studies, showcasing the effects of different cadmium compounds on power
conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and
fill factor (FF). It is important to note that the data presented is collated from different research
papers with varying experimental conditions, perovskite compositions, and device
architectures. Therefore, a direct comparison should be made with caution.
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Cadmium Chloride (CdCIz) as an Additive

The use of cadmium chloride as an additive in the perovskite precursor solution has been

demonstrated to improve the crystalline quality of the perovskite film and passivate defects.

Perovskit
e Precursor Jsc Referenc
] . PCE (%) Voc (V) FF (%)

Composit  Additive (mA/cm?)

ion
None

MAPDI3 12.17 0.962 19.78 65.70 [1][2]
(Control)
1.0%

MAPDbI3 15.28 1.00 20.87 73.00 [1][21[3]
CdCl2

Cadmium lodide (Cdlz) as a Dopant

Cadmium iodide has been effectively used as a dopant to stabilize the desirable black a-phase

of formamidinium lead iodide (FAPDIs) perovskites, leading to high-efficiency devices.

Perovskit
e Precursor Jsc Referenc
] PCE (%) Voc (V) FF (%)
Composit Dopant (mA/cm?)
ion
None
FAPDI3 20.8 1.05 25.2 78.5
(Control)
FAPDI3 0.6% Cdl2 22.7 1.10 25.9 79.6

Cadmium Acetate [Cd(OAcC)z] in Precursor Engineering

Cadmium acetate has been utilized in the synthesis of all-inorganic perovskites, contributing to

dual-ion synergistic passivation and enhanced device performance.
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Perovskit
Precursor

e o Jsc Referenc

. Modificati PCE (%) Voc (V) FF (%)

Composit (mA/cm?)

. on

ion
Cd(OAc)2

CsPbl2Br - 14.34 - - - [4]
additive

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. The
following are generalized experimental protocols for the incorporation of different cadmium
precursors in the fabrication of perovskite solar cells.

Fabrication of Perovskite Solar Cells with Cadmium
Chloride Additive

o Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are
sequentially cleaned with detergent, deionized water, acetone, and isopropanol in an
ultrasonic bath.

e Electron Transport Layer (ETL) Deposition: A compact TiO2 (c-TiOz2) layer is deposited on the
FTO substrate by spin-coating a precursor solution (e.g., titanium isopropoxide in ethanol)
and annealing at high temperature (e.g., 500°C). Subsequently, a mesoporous TiOz (mp-
TiOz2) layer is deposited by spin-coating a TiO2 paste and sintering.

o Perovskite Precursor Solution Preparation: A stock solution of the perovskite precursor (e.g.,
MAPDIs) is prepared by dissolving lead iodide (Pblz) and methylammonium iodide (MAI) in a
solvent like N,N-dimethylformamide (DMF).

e Cadmium Chloride Incorporation: A specific molar percentage of Cadmium Chloride (CdCl2)
is added to the perovskite precursor solution. For instance, for a 1.0% CdClz additive, the
corresponding amount of CdClz is dissolved in the prepared perovskite solution.[3]

» Perovskite Film Deposition: The CdClz-containing perovskite precursor solution is spin-
coated onto the mp-TiO2/c-TiO2/FTO substrate. During the spin-coating process, an anti-
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solvent (e.g., chlorobenzene) is dropped onto the substrate to induce rapid crystallization.
The film is then annealed at a moderate temperature (e.g., 100°C).[3]

Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as
Spiro-OMeTAD, is spin-coated on top of the perovskite layer.

Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal
evaporation to complete the device.

Fabrication of Perovskite Solar Cells with Cadmium
lodide Doping

Substrate and ETL Preparation: Similar to the protocol for CdClz addition, clean FTO
substrates are prepared, followed by the deposition of an electron transport layer such as
SnOa.

Perovskite Precursor Solution with Cdlz Doping: The formamidinium lead iodide (FAPDI3)
precursor solution is prepared. Cadmium iodide (Cdl2) is introduced into the precursor
solution at a specific concentration (e.g., 0.6%).

Perovskite Film Fabrication: The Cdlz-doped FAPDIs precursor solution is deposited onto the
ETL-coated substrate using a scalable technique like blade-coating in an ambient air
environment. The film is then annealed.

HTL and Electrode Deposition: A Spiro-OMeTAD hole transport layer and a gold electrode
are subsequently deposited to finalize the solar cell.

Synthesis of All-Inorganic Perovskite Solar Cells with
Cadmium Acetate

Precursor Solution Preparation: For the synthesis of CsPblzBr, a precursor solution is
prepared. Cadmium acetate [Cd(OAc)z] is introduced as an additive to this solution to
achieve a dual-ion synergistic passivation effect.[4]

Film Deposition and Device Fabrication: The perovskite film is deposited using a solution-
based method, followed by the deposition of a carbon electrode, which is a common
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architecture for all-inorganic PSCs. The specific details of the deposition and annealing steps
are optimized to leverage the benefits of the cadmium acetate additive.[4]

Mechanisms of Performance Enhancement

The inclusion of cadmium precursors influences the perovskite film formation and the electronic
properties of the solar cell through several key mechanisms. These relationships are visualized
in the following diagram.
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Caption: Logical workflow of performance enhancement by cadmium precursors.

Experimental Workflow Overview

The fabrication of perovskite solar cells is a multi-step process. The following diagram
illustrates a generalized experimental workflow, highlighting the stage at which different

cadmium precursors are introduced.
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Caption: Generalized experimental workflow for fabricating PSCs with cadmium precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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